Cas no 142354-70-9 (Benzoic acid, 2-(3-ethylbenzoyl)-)
142354-70-9 structure
Product Name:Benzoic acid, 2-(3-ethylbenzoyl)-
CAS No:142354-70-9
MF:C16H14O3
MW:254.280564785004
CID:2775075
PubChem ID:11858869
Update Time:2025-04-21
Benzoic acid, 2-(3-ethylbenzoyl)- Chemical and Physical Properties
Names and Identifiers
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- DTXSID80474487
- 142354-70-9
- SCHEMBL9230721
- Benzoic acid, 2-(3-ethylbenzoyl)-
-
- Inchi: 1S/C16H14O3/c1-2-11-6-5-7-12(10-11)15(17)13-8-3-4-9-14(13)16(18)19/h3-10H,2H2,1H3,(H,18,19)
- InChI Key: ITPACMXBZIUYPS-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1C(=O)O)C1=CC=CC(=C1)CC
Computed Properties
- Exact Mass: 254.094294304Da
- Monoisotopic Mass: 254.094294304Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 54.4Ų
Benzoic acid, 2-(3-ethylbenzoyl)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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